Cas no 1496693-14-1 (3-(3,5-dimethylphenyl)methylazetidin-3-ol)

• Product Name: 3-(3,5-dimethylphenyl)methylazetidin-3-ol
• CAS No: 1496693-14-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6594497
• PubChem ID: 65920679
• Update Time: 2025-05-21

3-(3,5-dimethylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)methylazetidin-3-ol
• 3-[(3,5-dimethylphenyl)methyl]azetidin-3-ol
• 1496693-14-1
• AKOS015262394
• EN300-1827110

• Inchi： 1S/C12H17NO/c1-9-3-10(2)5-11(4-9)6-12(14)7-13-8-12/h3-5,13-14H,6-8H2,1-2H3
• InChI Key： KMLITDZTQJKUKB-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)C=C(C)C=2)CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-(3,5-dimethylphenyl)methylazetidin-3-ol

Recent Advances in the Study of 3-(3,5-dimethylphenyl)methylazetidin-3-ol (CAS: 1496693-14-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 3-(3,5-dimethylphenyl)methylazetidin-3-ol (CAS: 1496693-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of high interest for researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary studies suggest that 3-(3,5-dimethylphenyl)methylazetidin-3-ol exhibits selective binding affinity to specific subtypes of GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. This selectivity could potentially reduce the side effects commonly associated with non-selective GABA modulators. Additionally, molecular docking studies have provided insights into the structural determinants of its binding, offering a foundation for further optimization of its pharmacological profile.

Another promising avenue of research involves the compound's potential application in metabolic disorders. Recent in vitro and in vivo studies have demonstrated that 3-(3,5-dimethylphenyl)methylazetidin-3-ol modulates key enzymes involved in lipid metabolism, suggesting its utility in managing conditions such as dyslipidemia and obesity. These findings are particularly significant given the growing global burden of metabolic diseases and the need for novel therapeutic agents with improved efficacy and safety profiles.

The synthesis and scalability of 3-(3,5-dimethylphenyl)methylazetidin-3-ol have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are crucial for facilitating further preclinical and clinical studies, as well as for potential large-scale manufacturing should the compound progress through the drug development pipeline.

Despite these promising findings, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological properties. Ongoing studies are addressing these gaps, with a focus on optimizing its bioavailability and minimizing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into practical applications.

In conclusion, 3-(3,5-dimethylphenyl)methylazetidin-3-ol (CAS: 1496693-14-1) represents a compelling candidate for further investigation in the fields of neuroscience and metabolic disease therapeutics. Its unique pharmacological properties, combined with recent advancements in its synthesis and characterization, position it as a compound with significant potential for future drug development. Continued research efforts will be essential to fully unlock its therapeutic value and address the remaining scientific and regulatory challenges.